Cas no 74474-55-8 (erythro-guaiacylglycerol-beta-coniferyl aldehyde ether)

• Product Name: erythro-guaiacylglycerol-beta-coniferyl aldehyde ether
• CAS No: 74474-55-8
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 2013795
• PubChem ID: 73350868
• Update Time: 2025-06-28

erythro-guaiacylglycerol-beta-coniferyl aldehyde ether Chemical and Physical Properties

Names and Identifiers

• erythro-guaiacylglycerol-beta-coniferyl aldehyde ether
• guaiacylglycerol-beta-coniferyl aldehyde ether
• guajacyl-glycerin-coniferyl aldehyde
• threo-guaiacylglycerol-beta-coniferyl aldehyde ether
• AKOS040734419
• FS-8484
• 74474-55-8
• CHEMBL2430312

• Inchi： 1S/C20H22O7/c1-25-17-11-14(6-7-15(17)23)20(24)19(12-22)27-16-8-5-13(4-3-9-21)10-18(16)26-2/h3-11,19-20,22-24H,12H2,1-2H3/b4-3+/t19-,20+/m1/s1
• InChI Key： LWLOALZBDOVWAE-WGLWSTOQSA-N
• SMILES： O(C1C=CC(/C=C/C=O)=CC=1OC)[C@H](CO)[C@H](C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 374.13655304g/mol
• Monoisotopic Mass: 374.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on erythro-guaiacylglycerol-beta-coniferyl aldehyde ether

Chemical Profile of Erythro-Guaiacylglycerol-Beta-Coniferyl Aldehyde Ether (CAS No. 74474-55-8)

Erythro-guaiacylglycerol-beta-coniferyl aldehyde ether, identified by the Chemical Abstracts Service Number (CAS No.) 74474-55-8, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and functional diversity, making it a subject of considerable interest in both academic research and industrial development.

The molecular structure of erythro-guaiacylglycerol-beta-coniferyl aldehyde ether features a glycerol backbone substituted with guaiacyl and coniferyl aldehyde groups, forming an ether linkage. This unique configuration imparts distinct chemical properties that make it valuable in various biochemical pathways and synthetic applications. The presence of aromatic rings derived from guaiacyl and coniferyl units contributes to its reactivity and potential interactions with biological targets.

Recent advancements in the study of erythro-guaiacylglycerol-beta-coniferyl aldehyde ether have highlighted its role in natural product synthesis and drug discovery. Researchers have been exploring its potential as a precursor in the biosynthesis of phenolic compounds, which are known for their antioxidant and anti-inflammatory properties. The compound's ability to undergo selective modifications has opened new avenues for developing novel therapeutic agents targeting chronic diseases.

In the realm of pharmaceutical research, erythro-guaiacylglycerol-beta-coniferyl aldehyde ether has been investigated for its potential to act as an intermediate in the synthesis of complex drug molecules. Its structural features allow for the incorporation of pharmacophores that enhance drug efficacy and reduce side effects. For instance, studies have demonstrated its utility in constructing derivatives with improved bioavailability and metabolic stability, which are critical factors in drug formulation.

The compound's significance extends to its involvement in enzymatic reactions, where it serves as a substrate or cofactor in various metabolic pathways. Researchers have observed that erythro-guaiacylglycerol-beta-coniferyl aldehyde ether can modulate the activity of enzymes such as cytochrome P450 oxidases, which play a crucial role in drug metabolism. This insight has implications for optimizing drug dosages and predicting patient responses to therapy.

From an industrial perspective, the production of erythro-guaiacylglycerol-beta-coniferyl aldehyde ether has been optimized through biotechnological methods, including microbial fermentation and enzymatic catalysis. These processes not only enhance yield but also ensure sustainable production practices, aligning with global trends toward green chemistry. The scalability of these methods has made it feasible to supply the compound for large-scale applications in pharmaceutical manufacturing.

The chemical properties of erythro-guaiacylglycerol-beta-coniferyl aldehyde ether also make it a valuable tool in analytical chemistry. Its distinct spectral fingerprints allow for precise identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These analytical methods are essential for quality control in pharmaceutical production and for validating research findings.

In conclusion, erythro-guaiacylglycerol-beta-coniferyl aldehyde ether (CAS No. 74474-55-8) represents a fascinating compound with multifaceted applications across chemistry and medicine. Its unique structure, reactivity, and biological relevance position it as a key player in ongoing research efforts aimed at developing innovative therapeutics. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, further solidifying its importance in both academic and industrial settings.